Cas no 2171417-97-1 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• CAS No: 2171417-97-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5985127
• PubChem ID: 165877081
• Update Time: 2025-11-01

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]butanoic acid
• EN300-1575797
• 2171417-97-1

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)32)30-27(33)24(19-9-3-2-4-10-19)16-29-28(34)35-17-25-22-13-7-5-11-20(22)21-12-6-8-14-23(21)25/h2-14,18,24-25H,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18-,24?/m0/s1
• InChI Key： FMRGTWUORFAXET-VEXWJQHLSA-N
• SMILES： O(C(NCC(C(N[C@@H](C)CC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid: A Novel Compound with Potential in Medicinal Chemistry

CAS No. 2171417-97-1 represents a synthetic molecule with a complex structure that has garnered attention in the field of medicinal chemistry. This compound, formally named (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid, is a derivative of fluorene and contains multiple functional groups including amino, carboxylic acid, and phenyl moieties. Recent studies have highlighted its potential as a pharmacological agent due to its ability to modulate protein interactions and exhibit antioxidant properties.

The molecular framework of this compound is based on the fluorene core, a bicyclic aromatic system known for its stability and versatility in drug design. The methoxycarbonyl group attached to the fluoren-9-yl ring enhances solubility and bioavailability, while the phenyl substituent contributes to molecular recognition and binding affinity. The amino group, positioned at the propanamido segment, is crucial for forming hydrogen bonds with target proteins, a key mechanism in drug-receptor interactions.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of this compound through asymmetric catalysis and solid-phase peptide synthesis techniques. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this molecule exhibits selective inhibitory activity against kinase enzymes involved in cancer progression. The 3S stereochemistry at the central carbon atom is critical for its biological activity, as confirmed by computational modeling and in vitro assays.

The carboxylic acid functionality of this compound allows it to act as a prodrug precursor, which can be activated in vivo through enzymatic cleavage. This property is particularly valuable in targeted drug delivery systems, where controlled release of the active moiety is essential. Additionally, the fluoren-9-yl group provides a unique scaffold for conjugating fluorescent dyes or radiolabels, enabling real-time tracking of the compound in biological systems.

Recent research has also explored the anti-inflammatory potential of this compound. A 2024 preclinical study published in Pharmacological Reports showed that the molecule significantly reduces pro-inflammatory cytokine production in macrophages. The phenyl substituent is believed to interact with COX-2 enzymes, modulating the inflammatory response. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The amidobutanoic acid segment of this compound contributes to its hydrophilic properties, which is advantageous for crossing biological membranes. This feature, combined with the hydrophobic nature of the fluoren-9-yl group, allows the molecule to achieve a balanced distribution between aqueous and lipid environments. This dual hydrophilic-hydrophobic character is critical for its cell membrane permeability and intracellular targeting.

Advances in computational drug design have further elucidated the binding mechanism of this compound. Molecular docking studies revealed that the amino group forms hydrogen bonds with the active site of target proteins, while the phenyl ring engages in π-π stacking interactions with aromatic residues. These interactions are essential for the selectivity and efficacy of the compound in therapeutic applications.

The fluoren-9-yl group also serves as a versatile platform for chemical modification. By introducing functional groups such as hydroxyl or amine moieties, researchers can tailor the compound's pharmacokinetic and pharmacodynamic properties. This flexibility has led to the development of derivatives with enhanced antimicrobial activity, as demonstrated in a 2023 study published in Antimicrobial Agents and Chemotherapy.

Furthermore, the carboxylic acid functionality enables the compound to act as a chelating agent, forming complexes with metal ions such as iron or zinc. This property may have implications in metal-based therapies and radiopharmaceuticals, where the ability to bind and transport metal ions is crucial. The fluoren-9-yl group's stability under physiological conditions makes it an attractive scaffold for these applications.

Recent developments in nanotechnology have also explored the use of this compound in nano-drug delivery systems. By encapsulating the molecule in liposomes or polymeric nanoparticles, researchers have achieved improved bioavailability and targeted release. This approach is particularly promising for chronic diseases requiring sustained drug delivery, such as diabetes or cardiovascular disorders.

The amidobutanoic acid segment also allows for the incorporation of peptide sequences, enabling the design of peptide-based drugs with enhanced specificity. This has led to the development of peptide analogs with improved antimicrobial and anti-cancer properties, as reported in a 2024 study in Peptides. These findings underscore the versatility of this compound in drug discovery and development.

Overall, CAS No. 2171417-97-1 represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, combined with recent advances in synthetic methods and computational modeling, has opened new avenues for its application in pharmacology and biotechnology. Further research is needed to fully explore its potential and optimize its therapeutic properties.

As the field of drug discovery continues to evolve, compounds like (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobutanoic acid will play a crucial role in the development of novel therapeutics. The integration of multi-disciplinary approaches, including synthetic chemistry, computational modeling, and biological testing, will be essential in harnessing the full potential of this molecule for medical applications.

The fluoren-9-yl group's stability and adaptability make it an ideal scaffold for future drug development efforts. Researchers are now exploring its use in targeted therapies, biomarkers, and diagnostic tools. These innovations highlight the growing importance of compounds like CAS No. 2171417-97-1 in advancing medical science and clinical research.

As the understanding of protein-ligand interactions and drug metabolism improves, the potential applications of this compound will continue to expand. The amino, carboxylic acid, and phenyl functionalities, along with the fluoren-9-yl scaffold, provide a robust platform for developing next-generation therapeutics with enhanced efficacy and safety.

Ultimately, CAS No. 2171417-97-1 exemplifies the power of chemical innovation in addressing complex medical challenges. Its unique properties and adaptability underscore the importance of interdisciplinary research in driving scientific progress and medical advancements.

With continued exploration and development, this compound has the potential to make significant contributions to pharmacology, biotechnology, and clinical medicine. The integration of synthetic chemistry, computational modeling, and biological testing will be key to unlocking its full potential and realizing its impact on human health.

As researchers continue to investigate the properties and applications of CAS No. 2171417-97-1, the field of drug discovery will undoubtedly benefit from the insights gained. This compound serves as a testament to the transformative power of scientific innovation in shaping the future of medical science and patient care.

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